Cas no 217823-13-7 (Hexanoic acid, 3-amino-, 1,1-dimethylethyl ester, (3R)-)

• Product Name: Hexanoic acid, 3-amino-, 1,1-dimethylethyl ester, (3R)-
• CAS No: 217823-13-7
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 6100063
• PubChem ID: 11286910
• Update Time: 2025-10-31

Hexanoic acid, 3-amino-, 1,1-dimethylethyl ester, (3R)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 3-amino-, 1,1-dimethylethyl ester, (3R)-
• 217823-13-7
• EN300-6278286
• Tert-butyl (3R)-3-aminohexanoate

• Inchi： 1S/C10H21NO2/c1-5-6-8(11)7-9(12)13-10(2,3)4/h8H,5-7,11H2,1-4H3/t8-/m1/s1
• InChI Key： SGKSRBCGIBTVIG-MRVPVSSYSA-N
• SMILES： C(OC(C)(C)C)(=O)C[C@H](N)CCC

Computed Properties

• Exact Mass: 187.157228913g/mol
• Monoisotopic Mass: 187.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.930±0.06 g/cm3(Predicted)
• Boiling Point: 246.9±23.0 °C(Predicted)
• pka: 9.87±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Hexanoic acid, 3-amino-, 1,1-dimethylethyl ester, (3R)-

Recent Advances in the Study of Hexanoic acid, 3-amino-, 1,1-dimethylethyl ester, (3R)- (CAS: 217823-13-7)

Hexanoic acid, 3-amino-, 1,1-dimethylethyl ester, (3R)- (CAS: 217823-13-7) is a chiral compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug synthesis and biological activity modulation. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, biological relevance, and potential therapeutic applications.

Recent studies have focused on the enantioselective synthesis of Hexanoic acid, 3-amino-, 1,1-dimethylethyl ester, (3R)-, leveraging advanced catalytic methods to achieve high yields and optical purity. Researchers have reported the use of asymmetric hydrogenation and enzymatic resolution techniques, which have proven effective in producing the desired (3R)-enantiomer with minimal byproducts. These advancements are critical for scaling up production for pharmaceutical applications.

In terms of biological activity, preliminary investigations suggest that Hexanoic acid, 3-amino-, 1,1-dimethylethyl ester, (3R)- exhibits promising interactions with specific enzyme targets, particularly those involved in neurotransmitter regulation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a modulator of gamma-aminobutyric acid (GABA) receptors, which could have implications for treating neurological disorders such as epilepsy and anxiety.

Furthermore, the compound's stability and bioavailability have been subjects of recent pharmacokinetic studies. Researchers have employed in vitro and in vivo models to assess its metabolic pathways, revealing favorable absorption and distribution profiles. These findings support its candidacy for further development as a drug precursor or active pharmaceutical ingredient (API).

Despite these promising results, challenges remain in optimizing the compound's synthetic routes and fully elucidating its mechanism of action. Future research directions may include exploring its derivatives for enhanced efficacy and conducting clinical trials to validate its therapeutic potential. Collaborative efforts between academia and industry will be essential to translate these discoveries into practical applications.

In conclusion, Hexanoic acid, 3-amino-, 1,1-dimethylethyl ester, (3R)- (CAS: 217823-13-7) represents a versatile and biologically relevant compound with significant potential in drug development. Continued research into its synthesis and applications will undoubtedly contribute to advancements in the chemical biology and pharmaceutical fields.